2-Fluoro-4-(methylamino)benzaldehyde

• CAS No.: 660432-45-1
• Molecular Formula: C8H8FNO
• Molecular Weight: 153.15 g/mol
• IUPAC Name: 2-fluoro-4-(methylamino)benzaldehyde
• InChI: InChI=1S/C8H8FNO/c1-10-7-3-2-6(5-11)8(9)4-7/h2-5,10H,1H3
• InChI Key: VNVZSCIGWIRYPN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)C=O)F

Description

2-Fluoro-4-(methylamino)benzaldehyde is a useful research compound. Its molecular formula is C8H8FNO and its molecular weight is 153.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add tetrapropylammonium perruthenate (0.35 g) to a mixture of (2-fluoro-4-methylamino-phenyl)-methanol (0.18 g), 4-methylmorpholine N-oxide (0.38 g) and freshly activated powdered molecular sieves (0.30 g) in dry dichloromethane (10 mL) at room temperature under a nitrogen atmosphere. Stir for 30 minutes and add more dichloromethane and filter through a florisil-Celite® pad. Concentrate under reduced pressure to provide (0.25 g, 76%) of the title compound as an oil.